2,6-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide

• IUPAC Name: 2,6-dichloro-N-(2-oxothiolan-3-yl)benzamide
• InChI: InChI=1S/C11H9Cl2NO2S/c12-6-2-1-3-7(13)9(6)10(15)14-8-4-5-17-11(8)16/h1-3,8H,4-5H2,(H,14,15)
• InChI Key: MCXPKQDEZHJHDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C11H9Cl2NO2S
• Molecular Weight: 290.2 g/mol

Description

2,6-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide is a chemical compound with the molecular formula C12H10Cl2NO2S. It is commonly referred to as DTTB and is used in scientific research as a tool for studying the biological processes that underlie various diseases. DTTB has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of DTTB is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in the development of diseases. DTTB has been shown to inhibit the activity of several protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
DTTB has a range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of various signaling pathways. DTTB has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for a range of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DTTB has several advantages for use in lab experiments, including its high potency and specificity for certain enzymes and signaling pathways. However, DTTB also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and use the compound safely.

Future Directions

There are many potential future directions for research involving DTTB, including the development of new therapeutic agents based on its structure and mechanism of action. Other areas of research could include the study of DTTB's effects on different signaling pathways and the development of new methods for synthesizing and using the compound in lab experiments. Overall, DTTB is a valuable tool for researchers in a wide range of fields and has the potential to lead to new insights into the mechanisms of various diseases and the development of new therapeutic agents.

Synthesis Methods

DTTB can be synthesized using a variety of methods, including the reaction of 2,6-dichlorobenzamide with 2-oxotetrahydrothiophene in the presence of a catalyst. Other methods involve the use of different starting materials and reaction conditions, but all involve the formation of the characteristic benzamide and thienyl groups that are present in DTTB.

Scientific Research Applications

DTTB has been used extensively in scientific research to study a wide range of biological processes. One of its main applications is in the study of cancer, where it has been shown to inhibit the growth of cancer cells in vitro and in vivo. DTTB has also been used to study the role of various signaling pathways in the development of diseases such as Alzheimer's disease and Parkinson's disease.